Cas no 4823-45-4 (2-bromoethyl 3-bromopropanoate)

• Product Name: 2-bromoethyl 3-bromopropanoate
• CAS No: 4823-45-4
• MF: C₅H₈Br₂O₂
• MW: 259.923820495605
• CID: 1518493
• PubChem ID: 252556
• Update Time: 2025-04-21

2-bromoethyl 3-bromopropanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl 3-bromopropanoate
• CTK1D6802
• AG-F-63902
• 3-bromo-propionic acid-(2-bromo-ethyl ester)
• AC1L5M8D
• 3-Brom-propionsaeure-(2-brom-aethylester)
• AR-1D9604
• AC1Q27SB
• KB-229177
• NSC74622
• CTK1D6802; AG-F-63902; 3-bromo-propionic acid-(2-bromo-ethyl ester); AC1L5M8D; 3-Brom-propionsaeure-(2-brom-aethylester); AR-1D9604; AC1Q27SB; KB-229177; NSC74622;
• 4823-45-4
• SCHEMBL11514649
• DTXSID30291267
• DS-013020
• NSC-74622

• Inchi： 1S/C5H8Br2O2/c6-2-1-5(8)9-4-3-7/h1-4H2
• InChI Key： KSSXIUMIROMKKE-UHFFFAOYSA-N
• SMILES： BrCCC(=O)OCCBr

Computed Properties

• Exact Mass: 257.88904
• Monoisotopic Mass: 257.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.70950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters